Cas no 52606-04-9 (5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine)

• Product name: 5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine
• CAS No: 52606-04-9
• MF: C₁₀H₁₁N₅
• Molecular Weight: 201.22784
• CID: 1578133
• PubChem ID: 608444

5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine Properties

Names and Identifiers

• 5-(pyridin-3-ylmethyl)pyrimidine-2,4-diamine
• 5-(3-Pyridinylmethyl)pyrimidine-2,4-diamine
• DTXSID30200591
• DB-325152
• 5-(3-Pyridinylmethyl)-2,4-pyrimidinediamine #
• 2,4-Diamino-5-[3-pyridylmethyl]pyrimidine
• 2,4-Pyrimidinediamine, 5-(3-pyridinylmethyl)-
• 5-(3-Pyridinylmethyl)-2,4-pyrimidinediamine
• 2,4-Diamino-5-(3-pyridylmethyl)-pyrimidine
• Pyrimidine, 2,4-diamino-5-(3-pyridylmethyl)-
• SCHEMBL3962268
• FMBYANWCIULBGK-UHFFFAOYSA-N
• BRN 0883902
• 52606-04-9

• Inchi： InChI=1S/C10H11N5/c11-9-8(6-14-10(12)15-9)4-7-2-1-3-13-5-7/h1-3,5-6H,4H2,(H4,11,12,14,15)
• InChIKey： FMBYANWCIULBGK-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)CC2=CN=C(N=C2N)N

Computed Properties

• 精确分子量: 201.10163
• 同位素质量: 201.10144537g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 15
• 可旋转化学键数量: 2
• 复杂度: 198
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 90.7Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 90.71